![molecular formula C15H19NO4 B8558054 Methyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate](/img/structure/B8558054.png)
Methyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate
Cat. No. B8558054
M. Wt: 277.31 g/mol
InChI Key: KJDDPBZIKSMNIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889870B2
Procedure details
Procedure adopted from Tetrahedron Lett., 2007, 48, 2519. A thick-walled glass reaction vessel was charged with palladium(II)acetate (157 mg, 0.698 mmol), X-Phos (332 mg, 0.698 mmol, 2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl), cesium carbonate (4.55 g, 13.96 mmol) and 5:1 (v/v) toluene:t-BuOH (20 mL). The stirred contents were purged with nitrogen and a solution of 4-piperidone ethylene ketal (1.80 mL, 13.96 mmol) and methyl-4-bromobenzoate (3.30 g, 15.36 mmol) in 5:1 (v/v) toluene:t-BuOH (100 mL) was added. After stirring for 2 minutes, the vessel was sealed and the reaction mixture was heated at 120° C. for 18 hours. Upon cooling to room temperature, the reaction mixture was filtered through celite and the filtrate was concentrated. Elution through a flash column (silica gel 60, 230-400 mesh, 3:2 hexanes:EtOAc) gave the title compound as an off-white, crystalline solid (3.20 g, 83%).
Name
cesium carbonate
Quantity
4.55 g
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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CC(C1C=C(C(C)C)C(C2C=CC=CC=2P(C2CCCCC2)C2CCCCC2)=C(C(C)C)C=1)C.C(=O)([O-])[O-].[Cs+].[Cs+].[CH2:41]1[O:50][C:44]2([CH2:49][CH2:48][NH:47][CH2:46][CH2:45]2)[O:43][CH2:42]1.[CH3:51][O:52][C:53](=[O:61])[C:54]1[CH:59]=[CH:58][C:57](Br)=[CH:56][CH:55]=1>C1(C)C=CC=CC=1.C([O-])(=O)C.[Pd+2].C([O-])(=O)C.CC(O)(C)C>[CH3:51][O:52][C:53](=[O:61])[C:54]1[CH:59]=[CH:58][C:57]([N:47]2[CH2:48][CH2:49][C:44]3([O:50][CH2:41][CH2:42][O:43]3)[CH2:45][CH2:46]2)=[CH:56][CH:55]=1 |f:1.2.3,7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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20 mL
|
|
Type
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solvent
|
|
Smiles
|
CC(C)(C)O
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Step Two
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Name
|
|
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Quantity
|
1.8 mL
|
|
Type
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reactant
|
|
Smiles
|
C1COC2(CCNCC2)O1
|
|
Name
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|
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Quantity
|
3.3 g
|
|
Type
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reactant
|
|
Smiles
|
COC(C1=CC=C(C=C1)Br)=O
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CC(C)(C)O
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Step Three
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Name
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|
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Quantity
|
332 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)C1=CC(=C(C(=C1)C(C)C)C2=C(C=CC=C2)P(C3CCCCC3)C4CCCCC4)C(C)C
|
|
Name
|
cesium carbonate
|
|
Quantity
|
4.55 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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|
Name
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|
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Quantity
|
157 mg
|
|
Type
|
catalyst
|
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Smiles
|
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
120 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
After stirring for 2 minutes
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|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A thick-walled glass reaction vessel
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CUSTOM
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Type
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CUSTOM
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Details
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The stirred contents were purged with nitrogen
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the vessel was sealed
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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Upon cooling to room temperature
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the reaction mixture was filtered through celite
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated
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WASH
|
Type
|
WASH
|
|
Details
|
Elution through a flash column (silica gel 60, 230-400 mesh, 3:2 hexanes:EtOAc)
|
Outcomes
Product
Details
Reaction Time |
2 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COC(C1=CC=C(C=C1)N1CCC2(OCCO2)CC1)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.2 g | |
| YIELD: PERCENTYIELD | 83% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
